Cas no 894074-85-2 (ethyl 2-chloro-5-methyl-pyridine-3-carboxylate)

ethyl 2-chloro-5-methyl-pyridine-3-carboxylate structure
894074-85-2 structure
Product Name:ethyl 2-chloro-5-methyl-pyridine-3-carboxylate
CAS No:894074-85-2
MF:C9H10ClNO2
MW:199.634201526642
MDL:MFCD16610952
CID:1038714
PubChem ID:52911100
Update Time:2024-10-26

ethyl 2-chloro-5-methyl-pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-chloro-5-methylnicotinate
    • Ethyl 2-chloro-5-methylnicotite
    • ethyl 2-chloro-5-methylpyridine-3-carboxylate
    • OIYWVCXXWPZXRV-UHFFFAOYSA-N
    • 4795AC
    • AK100320
    • ST24024857
    • 2-Chloro-5-methyl-nicotinic acid ethyl ester
    • 3-Pyridinecarboxylic acid, 2-chloro-5-methyl-, ethyl ester
    • Ethyl 2-chloro-5-methyl-3-pyridinecarboxylate (ACI)
    • 2-Chloro-5-methylpyridine-3-carboxylic acid Ethyl ester
    • ethyl 2-chloro-5-methyl-pyridine-3-carboxylate
    • 894074-85-2
    • SCHEMBL3582809
    • DB-108748
    • AKOS016002474
    • C77011
    • MFCD16610952
    • DS-3506
    • DTXSID40680522
    • Ethyl2-chloro-5-methylnicotinate
    • MDL： MFCD16610952
    • Inchi： 1S/C9H10ClNO2/c1-3-13-9(12)7-4-6(2)5-11-8(7)10/h4-5H,3H2,1-2H3
    • InChI Key： OIYWVCXXWPZXRV-UHFFFAOYSA-N
    • SMILES： O=C(C1C(Cl)=NC=C(C)C=1)OCC

Computed Properties

  • Exact Mass: 199.04000
  • Monoisotopic Mass: 199.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2
  • XLogP3: 2.4

Experimental Properties

  • PSA: 39.19000
  • LogP: 2.22010

ethyl 2-chloro-5-methyl-pyridine-3-carboxylate Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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ethyl 2-chloro-5-methyl-pyridine-3-carboxylate Production Method

Production Method 1

144918-37-6 144918-37-6
894074-85-2 894074-85-2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  0 °C; 2 h, 80 °C
1.2 Solvents: Water ;  0 °C
Reference
Design, synthesis, and biological evaluation of 4-phenylpyrrole derivatives as novel androgen receptor antagonists
Yamamoto, Satoshi; Matsunaga, Nobuyuki; Hitaka, Takenori; Yamada, Masami; Hara, Takahito; et al, Bioorganic & Medicinal Chemistry, 2012, 20(1), 422-434

ethyl 2-chloro-5-methyl-pyridine-3-carboxylate Raw materials

ethyl 2-chloro-5-methyl-pyridine-3-carboxylate Preparation Products

ethyl 2-chloro-5-methyl-pyridine-3-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:894074-85-2)ethyl 2-chloro-5-methyl-pyridine-3-carboxylate
Order Number:A861190
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:28
Price ($):314.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:894074-85-2)ethyl 2-chloro-5-methyl-pyridine-3-carboxylate
A861190
Purity:99%
Quantity:5g
Price ($):314.0
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